Cas no 1358224-52-8 (methyl 4-({[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methoxy)-6-fluoroquinoline-2-carboxylate)

• Product Name: methyl 4-({[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methoxy)-6-fluoroquinoline-2-carboxylate
• CAS No: 1358224-52-8
• MF: C₂₁H₁₇FN₂O₆
• MW: 412.367889165878
• CID: 5398893
• Update Time: 2025-05-21

methyl 4-({[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methoxy)-6-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(1,3-benzodioxol-5-ylmethyl)amino]-2-oxoethoxy]-6-fluoro-2-quinolinecarboxylate
• methyl 4-({[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methoxy)-6-fluoroquinoline-2-carboxylate

• Inchi： 1S/C21H17FN2O6/c1-27-21(26)16-8-18(14-7-13(22)3-4-15(14)24-16)28-10-20(25)23-9-12-2-5-17-19(6-12)30-11-29-17/h2-8H,9-11H2,1H3,(H,23,25)
• InChI Key： FNJYWKMIWLPHTE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(OCC(NCC2=CC=C3OCOC3=C2)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.404±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 650.8±55.0 °C(Predicted)
• pka: 13.12±0.46(Predicted)

Additional information on methyl 4-({[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methoxy)-6-fluoroquinoline-2-carboxylate

Methyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methoxy)-6-fluoroquinoline-2-carboxylate: A Comprehensive Overview of Structure, Synthesis, and Applications

The compound methyl 4-{[(2H-1,3-benzodioxol-5-yl)methyl]carbamoyl}methoxy)-6-fluoroquinoline-2-carboxylate, identified by the CAS number 1358224-52-8, represents a structurally complex derivative of quinoline. Its molecular framework integrates multiple pharmacophoric elements, including a fluorinated quinoline core, a benzodioxole moiety, and a carbamoylmethoxy substituent. This unique combination positions it as a potential candidate for diverse applications in medicinal chemistry and pharmaceutical research. The presence of the 6-fluoroquinoline scaffold is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and bioavailability in drug molecules.

The synthesis of this compound involves strategic functional group manipulations. The methyl ester functionality at the C(4) position suggests its role as a prodrug or intermediate in further derivatization processes. The incorporation of the 1,3-benzodioxole ring system—a common structural feature in natural products and synthetic drugs—highlights its potential for modulating enzyme activity or receptor interactions. Recent advancements in asymmetric synthesis and transition-metal-catalyzed cross-coupling reactions have enabled more efficient pathways to such complex architectures, reducing synthetic steps while improving yield and purity.

In terms of biological activity, compounds bearing the quinoline carboxylate motif have been extensively studied for their antimicrobial properties. The fluorine atom at the C(6) position may enhance lipophilicity and DNA gyrase inhibition potential, mechanisms critical in antibacterial agents like fluoroquinolones. While specific data on this exact compound remains limited due to its recent emergence in literature (as per CAS registry updates), computational studies predict favorable interactions with bacterial topoisomerases due to the planar aromaticity of the quinoline core.

The carbamoylmethoxy substituent introduces additional versatility. Carbamate linkages are widely utilized in drug design for their ability to form hydrogen bonds with target proteins. This feature could enable tailored modifications to optimize binding affinity or selectivity for specific targets such as G-protein coupled receptors (GPCRs) or kinases. Recent research on similar scaffolds has demonstrated their utility as scaffolds for high-throughput screening campaigns targeting neurodegenerative diseases.

In material science applications, the combination of conjugated aromatic systems (quinoline) and oxygen-rich heterocycles (benzodioxole) suggests potential use in optoelectronic devices. Fluorinated quinolines exhibit distinct photophysical properties due to electron-withdrawing effects at the C(6) position. These characteristics make them promising candidates for organic light-emitting diodes (OLEDs) or nonlinear optical materials when appropriately functionalized.

Safety profiles for compounds containing these structural elements generally depend on substitution patterns and metabolic stability. While no toxicological data exists specifically for this compound under CAS 1358224-52-8 at present (as per latest regulatory databases), general principles suggest that careful evaluation of cytochrome P450 interactions would be prudent during preclinical development phases.

Ongoing research directions include exploring structure-property relationships through systematic variation of the carbamate side chain length and investigating solid-state properties via X-ray crystallography. Collaborative efforts between academic institutions and pharmaceutical companies continue to refine synthetic protocols using green chemistry principles such as solvent-free conditions and biocatalytic transformations.

The integration of machine learning algorithms into drug discovery pipelines has accelerated virtual screening efforts involving compounds like this one. Molecular docking simulations have identified potential binding modes with several disease-related targets including phosphodiesterase enzymes and histone deacetylases—findings that could guide future medicinal chemistry campaigns.

In summary, the compound represented by CAS number 1358224-52-8 exemplifies how modern chemical synthesis techniques enable access to structurally rich molecules with multifaceted application potentials. Continued exploration through interdisciplinary approaches will likely expand our understanding of its properties while opening new avenues in both therapeutic development and advanced material design.